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Abstract
2,2-Dimethoxypropane (DMP), also known as acetone dimethyl acetal, is a versatile organic

compound with the chemical formula C₅H₁₂O₂.[1] It is a colorless, volatile liquid with a

characteristic ethereal or fruity odor.[2] This technical guide provides an in-depth overview of

the chemical and physical properties of 2,2-dimethoxypropane, its key applications in organic

synthesis, detailed experimental protocols, and essential safety information. Its primary roles as

a water scavenger and a protecting group for diols make it an indispensable reagent in modern

organic chemistry, particularly in the synthesis of complex molecules within the pharmaceutical

and agrochemical industries.[1][3]

Chemical and Physical Properties
2,2-Dimethoxypropane is the dimethyl acetal of acetone, formed from the acid-catalyzed

reaction of acetone with methanol.[2] It is characterized by its high volatility and flammability.[2]

Physical Properties
A summary of the key physical properties of 2,2-dimethoxypropane is presented in the table

below for easy reference.
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Property Value Reference(s)

Molecular Formula C₅H₁₂O₂ [2]

Molar Mass 104.15 g/mol [4]

Appearance Colorless liquid [2][4]

Odor Ethereal, fruity, acetone-like [2][3]

Boiling Point 83 °C [2][5]

Melting Point -47 °C [2][5]

Density 0.847 g/mL at 25 °C [2]

Refractive Index (n²⁰/D) 1.378 [6]

Solubility

Moderately soluble in water

(18 g/100 mL at 25 °C);

Soluble in benzene, carbon

tetrachloride, ethyl ether, n-

butane, and methanol.

[2][3]

Flash Point -11 °C (12 °F) [2]

Vapor Pressure 60 mmHg (at 15.8 °C) [6]

Vapor Density 3.59 (vs air) [6]

Spectral Data
The structural characterization of 2,2-dimethoxypropane is supported by various

spectroscopic techniques.

¹H NMR: The proton NMR spectrum of 2,2-dimethoxypropane is simple, showing a singlet

at approximately 0.9 ppm, which integrates to 12 equivalent protons, reflecting the high

symmetry of the molecule.[7]

¹³C NMR: The carbon NMR spectrum displays distinct signals for the methyl and quaternary

carbons.
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Infrared (IR) Spectroscopy: The IR spectrum shows characteristic C-O stretching frequencies

for the ether linkages.

Mass Spectrometry (MS): The mass spectrum exhibits a molecular ion peak and

characteristic fragmentation patterns.[8] The base peak is often observed at m/z 73.[9]

Reactivity and Applications
2,2-Dimethoxypropane's reactivity is centered around the lability of its acetal functional group,

which is stable under basic and neutral conditions but readily hydrolyzes in the presence of

acid.[1] This property is harnessed in its two primary applications: as a water scavenger and as

a protecting group for diols.

Water Scavenger
In water-sensitive reactions, trace amounts of water can lead to unwanted side reactions and

reduced yields. 2,2-Dimethoxypropane serves as an efficient dehydrating agent by reacting

quantitatively with water under acidic catalysis to form the volatile byproducts acetone and

methanol, which can be easily removed from the reaction mixture.[4] This reaction is rapid and

effective, providing an alternative to the Karl Fischer titration for water determination.[4]

The mechanism involves the acid-catalyzed hydrolysis of the acetal.
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Caption: Acid-catalyzed hydrolysis of 2,2-dimethoxypropane.

Acetonide Formation: Protecting Group for Diols
A crucial application of 2,2-dimethoxypropane in multi-step synthesis is the protection of 1,2-

and 1,3-diols by converting them into isopropylidene acetals, commonly known as acetonides.

[1] This protection strategy masks the hydroxyl groups, preventing them from reacting with

various reagents under neutral or basic conditions.[1][10] The acetonide group is stable to a

wide range of reaction conditions but can be easily removed by treatment with aqueous acid.

[10]

The formation of the acetonide is an acid-catalyzed reaction where the diol displaces the two

methoxy groups of 2,2-dimethoxypropane.[11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b042991?utm_src=pdf-body-img
https://www.benchchem.com/product/b042991?utm_src=pdf-body
https://www.benchchem.com/product/b042991?utm_src=pdf-body
https://digital.library.adelaide.edu.au/bitstream/2440/47990/8/02whole.pdf
https://digital.library.adelaide.edu.au/bitstream/2440/47990/8/02whole.pdf
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/b-0035-108252
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/b-0035-108252
https://www.benchchem.com/product/b042991?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/27921459/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1,2- or 1,3-Diol

Acetonide (Cyclic Ketal)

2,2-Dimethoxypropane

+ H⁺

H⁺ (catalyst)

2 x Methanol

(byproducts)

Click to download full resolution via product page

Caption: Acetonide protection of a diol using 2,2-dimethoxypropane.

Synthesis of 2-Methoxypropene
2,2-Dimethoxypropane serves as a precursor for the synthesis of 2-methoxypropene, a

valuable enol ether in organic synthesis.[4] This transformation is typically achieved through

pyrolysis.[12]

Other Applications
2,2-Dimethoxypropane is also utilized as an intermediate in the synthesis of various

commercial products, including:

Vitamins A and E[1][3]

Carotenoids such as astaxanthin[1][3]

Insecticides and fungicides[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b042991?utm_src=pdf-body-img
https://www.benchchem.com/product/b042991?utm_src=pdf-body
https://www.benchchem.com/product/b042991?utm_src=pdf-body
https://en.wikipedia.org/wiki/2,2-Dimethoxypropane
https://www.chemicalbook.com/synthesis/2-methoxypropene.htm
https://www.benchchem.com/product/b042991?utm_src=pdf-body
https://digital.library.adelaide.edu.au/bitstream/2440/47990/8/02whole.pdf
https://www.benchchem.com/pdf/Assessing_the_Purity_of_Synthesized_1_3_Dibromo_2_2_dimethoxypropane_A_Comparative_Guide_to_GC_MS_and_Alternative_Methods.pdf
https://digital.library.adelaide.edu.au/bitstream/2440/47990/8/02whole.pdf
https://www.benchchem.com/pdf/Assessing_the_Purity_of_Synthesized_1_3_Dibromo_2_2_dimethoxypropane_A_Comparative_Guide_to_GC_MS_and_Alternative_Methods.pdf
https://www.benchchem.com/pdf/Assessing_the_Purity_of_Synthesized_1_3_Dibromo_2_2_dimethoxypropane_A_Comparative_Guide_to_GC_MS_and_Alternative_Methods.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fragrances and perfumes[1]

In histology, acidified 2,2-dimethoxypropane is employed as a rapid and efficient dehydrating

agent for animal tissues.[3][4]

Experimental Protocols
General Protocol for Acetonide Protection of Diols
This protocol provides a general procedure for the protection of a 1,2- or 1,3-diol using 2,2-
dimethoxypropane.

Materials:

Diol

2,2-Dimethoxypropane (DMP)

Acid catalyst (e.g., p-toluenesulfonic acid (p-TsOH), camphorsulfonic acid (CSA), or

pyridinium p-toluenesulfonate (PPTS))

Anhydrous solvent (e.g., dichloromethane (DCM), acetone, or N,N-dimethylformamide

(DMF))

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

Dissolve the diol (1 equivalent) in the chosen anhydrous solvent.

Add 2,2-dimethoxypropane (1.5 to 3 equivalents).

Add a catalytic amount of the acid catalyst (e.g., 0.05-0.1 equivalents of p-TsOH).
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Stir the reaction mixture at room temperature. Monitor the progress of the reaction by thin-

layer chromatography (TLC).

Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution.

Extract the product with an organic solvent (e.g., ethyl acetate or DCM).

Wash the combined organic layers with water and then with brine.

Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

Filter and concentrate the solution under reduced pressure to yield the crude acetonide.

Purify the product by column chromatography on silica gel if necessary.
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Caption: Experimental workflow for acetonide protection of diols.

General Protocol for GC-MS Analysis using 2,2-
Dimethoxypropane as a Derivatizing Agent
2,2-Dimethoxypropane can be used to convert aqueous samples into an organic solution

suitable for direct injection into a GC-MS system.[3]

Materials:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b042991?utm_src=pdf-body-img
https://www.benchchem.com/product/b042991?utm_src=pdf-body
https://www.benchchem.com/product/b042991?utm_src=pdf-body
https://www.benchchem.com/product/b042991?utm_src=pdf-body
https://www.benchchem.com/pdf/Assessing_the_Purity_of_Synthesized_1_3_Dibromo_2_2_dimethoxypropane_A_Comparative_Guide_to_GC_MS_and_Alternative_Methods.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aqueous sample

2,2-Dimethoxypropane (DMP)

Acid catalyst (e.g., a small amount of HCl in methanol)

Internal standard (optional)

GC-MS vials

Procedure:

To the aqueous sample in a GC vial, add an excess of 2,2-dimethoxypropane.

Add a catalytic amount of the acidic solution.

If using, add the internal standard.

Cap the vial and vortex briefly to ensure mixing. The reaction of DMP with water will

generate acetone and methanol, creating a single organic phase.

Allow the reaction to proceed to completion (typically a few minutes).

The sample is now ready for direct injection into the GC-MS.

Safety and Handling
2,2-Dimethoxypropane is a highly flammable liquid and vapor.[2] It should be handled with

appropriate safety precautions in a well-ventilated area, away from sources of ignition.[12] It is

an irritant to the eyes, skin, and respiratory tract.[4] The use of personal protective equipment,

including safety goggles, gloves, and a lab coat, is mandatory.[4] Store in a tightly closed

container in a cool, dry, and well-ventilated place.[12]

Conclusion
2,2-Dimethoxypropane is a valuable and versatile reagent in organic synthesis. Its utility as a

water scavenger and a protecting group for diols is well-established, finding widespread

application in the synthesis of complex organic molecules, particularly in the pharmaceutical
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industry. A thorough understanding of its chemical properties, reactivity, and proper handling is

essential for its safe and effective use in the research and development laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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